Cas no 318247-67-5 (5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol
• CAS No: 318247-67-5
• CID: 4645424
• Update Time: 2025-06-22

5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(4-FLUOROPHENOXY)-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL]METHANOL
• 5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol

5-(4-Fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol (CAS No 318247-67-5)

5-(4-fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-ylmethanol (CAS No 318247-67-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule consists of a pyrazole ring substituted with a methoxy group, a fluorophenoxy group, and a methyl group, making it a promising candidate for various therapeutic interventions.

The synthesis of 5-(4-fluorophenoxy)-1-methyl-3-phenyl derivatives has been extensively studied, with researchers exploring novel methodologies to optimize the yield and purity of these compounds. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples, which are crucial for studying the stereochemical effects on biological activity. These methods often involve the use of transition metal catalysts, such as palladium or rhodium complexes, to facilitate key transformations like cross-coupling reactions.

In terms of pharmacological properties, 5-(4-fluorophenoxy)-1-methyl derivatives have demonstrated potential as kinase inhibitors, particularly targeting enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound exhibits inhibitory activity against protein kinase C (PKC), which is implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the fluorophenoxy group is believed to contribute significantly to this activity by enhancing the molecule's ability to bind to the active site of the enzyme.

Beyond kinase inhibition, 5-(4-fluorophenoxy)-1-methyl derivatives have also been investigated for their anti-inflammatory and antioxidant properties. Experimental data indicate that these compounds can scavenge free radicals and reduce oxidative stress, making them potential candidates for treating conditions associated with inflammation and oxidative damage. Additionally, their ability to modulate cellular signaling pathways suggests applications in neurodegenerative diseases and cardiovascular disorders.

The structural versatility of 5-(4-fluorophenoxy)-1-methyl derivatives has also made them valuable tools in medicinal chemistry for designing multi-target drugs. By modifying substituents on the pyrazole ring, researchers can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach has led to the development of analogs with improved bioavailability and reduced toxicity profiles.

In recent years, computational chemistry techniques have played a pivotal role in understanding the molecular interactions of 5-(4-fluorophenoxy)-1-methyl derivatives. Docking studies have provided insights into how these compounds interact with target proteins at the molecular level, aiding in the rational design of more potent and selective drugs. Furthermore, machine learning algorithms are being employed to predict the biological activity of untested analogs based on existing data sets.

The environmental impact of synthesizing CAS No 318247-67-based compounds has also come under scrutiny as sustainability becomes a priority in chemical research. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions or biocatalytic methods are being explored as eco-friendly alternatives to traditional synthetic protocols.

In conclusion, 5-(4-fluorophenoxy)-1-methyl derivatives represent a promising class of compounds with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize their properties for use in medicine and beyond. As advancements in synthetic methodologies and computational tools accelerate, it is likely that these compounds will play an increasingly important role in drug discovery and development.